molecular formula C3H2I2N2 B1590903 3,4-Diiodo-1H-pyrazole CAS No. 6645-70-1

3,4-Diiodo-1H-pyrazole

Cat. No. B1590903
CAS RN: 6645-70-1
M. Wt: 319.87 g/mol
InChI Key: NQFPCGSUWQGQNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3,4-Diiodo-1H-pyrazole” is a member of pyrazoles and an organoiodine compound . It is a valuable intermediate for the synthesis of biologically active compounds .


Synthesis Analysis

The synthesis of “3,4-Diiodo-1H-pyrazole” involves iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole . There are also other methods for the synthesis of pyrazole derivatives, such as the multicomponent synthesis of heterocyclic compounds .


Molecular Structure Analysis

The molecular weight of “3,4-Diiodo-1H-pyrazole” is 319.87 . The InChI key is NQFPCGSUWQGQNW-UHFFFAOYSA-N .


Chemical Reactions Analysis

Pyrazole derivatives, including “3,4-Diiodo-1H-pyrazole”, have diverse and valuable synthetical, biological, and photophysical properties . They can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups .


Physical And Chemical Properties Analysis

The physical form of “3,4-Diiodo-1H-pyrazole” is solid . It should be stored at ambient temperature .

Scientific Research Applications

Synthesis of Heterobiaryls

3,4-Diiodo-1H-pyrazole is used in the indium-mediated synthesis of heterobiaryls. This process involves the coupling of two different aromatic rings, which is a key step in creating compounds for pharmaceuticals and materials science .

Iodination Reactions

This compound undergoes further iodination to yield derivatives such as 3,4,5-tri-iodo-pyrazole. These reactions are important for introducing iodine atoms into organic molecules, which can significantly alter their chemical and physical properties .

Catalysis Using Nano-ZnO

Nano-ZnO catalyzed reactions involving pyrazole derivatives have been reported. While not specific to 3,4-Diiodo-1H-pyrazole, this highlights the role of pyrazoles in catalysis, particularly in enhancing reaction rates and selectivity .

Synthesis of Substituted Pyrazole Derivatives

3,4-Diiodo-1H-pyrazole serves as a precursor for various substituted pyrazole derivatives. These derivatives are synthesized through reactions that can involve modifications under Sonogashira cross-coupling reaction conditions .

Pharmacological Research

Pyrazole derivatives have been studied for their pharmacological activities. Although the specific activities of 3,4-Diiodo-1H-pyrazole are not detailed in the search results, related compounds have shown anti-inflammatory and analgesic properties .

Safety and Hazards

The safety information for “3,4-Diiodo-1H-pyrazole” includes several hazard statements: H302+H312+H332;H315;H319;H335 . This indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

The future directions for “3,4-Diiodo-1H-pyrazole” and other pyrazole derivatives include the development of eco-friendly and resource-efficient synthetic methodologies . Researchers continue to focus on preparing this functional scaffold and finding new and improved applications .

properties

IUPAC Name

4,5-diiodo-1H-pyrazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H2I2N2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NQFPCGSUWQGQNW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NNC(=C1I)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H2I2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90572029
Record name 4,5-Diiodo-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90572029
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

319.87 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

6645-70-1
Record name 4,5-Diiodo-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90572029
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3,4-Diiodo-1H-pyrazole
Reactant of Route 2
3,4-Diiodo-1H-pyrazole
Reactant of Route 3
3,4-Diiodo-1H-pyrazole
Reactant of Route 4
Reactant of Route 4
3,4-Diiodo-1H-pyrazole
Reactant of Route 5
Reactant of Route 5
3,4-Diiodo-1H-pyrazole
Reactant of Route 6
Reactant of Route 6
3,4-Diiodo-1H-pyrazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.